Cas no 50920-46-2 (1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid)

1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid structure
50920-46-2 structure
Product Name:1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:50920-46-2
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD08445953
CID:1077231
PubChem ID:16394827
Update Time:2025-04-20

1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid
    • 1-ethyl-5-methylpyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 1-ethyl-5-methyl-
    • DMGJEACTEOFQPI-UHFFFAOYSA-N
    • SBB024781
    • 4545AE
    • BBL031015
    • STK346770
    • AK174126
    • SY038490
    • ST45127918
    • 1-ethyl-5-methyl-1H-pyrazole-3-carboxylicacid
    • 50920-46-2
    • MFCD08445953
    • FS-2077
    • EN300-92763
    • CS-0041556
    • AKOS000301681
    • s10907
    • AMY32855
    • DTXSID10585893
    • 1-Ethyl-5-methyl-pyrazole-3-carboxylic acid
    • ALBB-029062
    • SCHEMBL2360638
    • A871409
    • Z1198178327
    • MDL： MFCD08445953
    • Inchi： 1S/C7H10N2O2/c1-3-9-5(2)4-6(8-9)7(10)11/h4H,3H2,1-2H3,(H,10,11)
    • InChI Key： DMGJEACTEOFQPI-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C)N(CC)N=1)=O

Computed Properties

  • Exact Mass: 154.07400
  • Monoisotopic Mass: 154.074227566 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 154.17
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.234
  • Melting Point: 136-141 °C
  • Boiling Point: 308.502°C at 760 mmHg
  • Flash Point: 140.377°C
  • Refractive Index: 1.563
  • PSA: 55.12000
  • LogP: 0.90960

1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

1-Ethyl-5-methyl-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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